N-[1-(1H-benzimidazol-2-yl)-3-methylbutyl]-2-chlorobenzamide

• IUPAC Name: N-[1-(1H-benzimidazol-2-yl)-3-methylbutyl]-2-chlorobenzamide
• InChI: InChI=1S/C19H20ClN3O/c1-12(2)11-17(18-21-15-9-5-6-10-16(15)22-18)23-19(24)13-7-3-4-8-14(13)20/h3-10,12,17H,11H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: GBGWTUUNQUIJRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=NC2=CC=CC=C2N1)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H20ClN3O
• Molecular Weight: 341.8 g/mol

Description

Benzimidazole derivatives are of particular interest due to their diverse biological activity. They are present in various antiparasitic, fungicidal, anthelmintic, and anti-inflammatory drugs. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Synthesis Analysis

The usual synthesis of benzimidazole derivatives involves condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The benzimidazole core is often planar, and in the crystal, it can be arranged in parallel planes, stabilized by π-π interactions and hydrogen bonds.

Chemical Reactions Analysis

Benzimidazole derivatives can react with various free radicals through several possible reaction pathways – HAT in nonpolar medium, SPLET in polar medium, and RAF in both media.

Scientific Research Applications

Antimicrobial Activity

• Benzimidazoles exhibit potent antimicrobial properties. Researchers have reported a novel series of 2-substituted benzimidazole derivatives with antibacterial action against pathogens such as Staphylococcus aureus, Staphylococcus epidermidis, Klebsiella pneumoniae, and Escherichia coli. .

Anticancer Potential

• A series of 1-(1H-benzimidazol-2-yl)-3-(substituted)-2-propen-1-one compounds were synthesized and evaluated for anticancer activity. These compounds were tested against human liver carcinoma cells (HEPG2) and rat adrenal medulla cells (PC12). .

Antiparasitic Properties

• Benzimidazoles have a rich history in anthelmintic therapy. The discovery of thiabendazole in the 1950s sparked interest in designing and screening thousands of benzimidazoles for anthelmintic activity. .

Mechanism of Action

Target of Action

Benzimidazole derivatives have been found to possess broad-spectrum pharmacological properties . They have significant importance as chemotherapeutic agents in diverse clinical conditions .

Mode of Action

For instance, some benzimidazole derivatives have been found to increase the catalytic action of glucokinase , a key enzyme in glucose metabolism.

Biochemical Pathways

Benzimidazole derivatives have been associated with a wide range of biological activities . For example, some benzimidazole derivatives have been found to modulate the polymerization of tubulin , a protein that forms microtubules, which are part of the cell’s cytoskeleton.

Pharmacokinetics

Benzimidazole derivatives are generally considered to be air stable and soluble in established processing solvents .

Result of Action

For instance, some benzimidazole derivatives have shown significant hypoglycemic effects for therapy of type-2 diabetes (T2D) in animal as well as human models .

Action Environment

It is known that benzimidazole derivatives are generally considered to be air stable .

Safety and Hazards

The safety and hazards of a specific benzimidazole derivative would depend on its specific structure and properties. It’s important to refer to the specific Safety Data Sheet (SDS) for the compound for accurate information.

Future Directions

Benzimidazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on developing new benzimidazole derivatives with improved efficacy and safety profiles.